Cas no 830324-07-7 (3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-)

• Product name: 3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-
• CAS No: 830324-07-7
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 679456
• PubChem ID: 71416573

3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-
• 4-[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]anilino]but-3-en-2-one
• 4-{2-[(2-Butyl-1,3-dioxolan-2-yl)methyl]anilino}but-3-en-2-one
• 830324-07-7
• DTXSID20835952

• Inchi： InChI=1S/C18H25NO3/c1-3-4-10-18(21-12-13-22-18)14-16-7-5-6-8-17(16)19-11-9-15(2)20/h5-9,11,19H,3-4,10,12-14H2,1-2H3
• InChI Key： RFDGKZRRISOYON-UHFFFAOYSA-N
• SMILES： CCCCC1(OCCO1)CC2=CC=CC=C2NC=CC(=O)C

Computed Properties

• Exact Mass: 303.18344366g/mol
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų